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Compound of Interest

Compound Name:
Methyl 4-

oxocyclohexanecarboxylate

Cat. No.: B120234 Get Quote

Essential Safety and Handling Guide for Methyl 4-
oxocyclohexanecarboxylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl 4-oxocyclohexanecarboxylate (CAS 6297-22-9). It

is intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Chemical Safety Overview

Methyl 4-oxocyclohexanecarboxylate is classified as an irritant.[1] It is harmful if it comes

into contact with the skin or eyes, and it may cause respiratory irritation.[2] Adherence to proper

personal protective equipment (PPE) and handling procedures is critical to minimize exposure

risks.
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Hazard Class GHS Classification
Precautionary Statement

Highlights

Skin Irritation Category 2[2] H315: Causes skin irritation.[2]

Eye Irritation Category 2A[2]
H319: Causes serious eye

irritation.[2]

Specific target organ toxicity —

single exposure

Category 3 (Respiratory

system)[2]

H335: May cause respiratory

irritation.[2]

Quantitative Safety Data
Property Value Source

Molecular Formula C8H12O3 [1]

Molecular Weight 156.18 g/mol [1]

Boiling Point 96-97 °C @ 8.0 Torr [3]

Flash Point 94.8°C [3]

Density 1.11 g/ml [3]

Storage Temperature
Room Temperature, Inert

atmosphere
[3][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is based on the potential for exposure. The following are the

minimum requirements for handling Methyl 4-oxocyclohexanecarboxylate in a laboratory

setting.

Standard Laboratory Handling:
Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are mandatory.[2] In situations with a higher risk of splashing, a face shield should

also be worn.[2]
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Hand Protection: Wear chemically resistant gloves.[2] The specific glove material should be

chosen based on the duration of use and workplace conditions.

Skin and Body Protection: A standard laboratory coat and closed-toe footwear are required

at a minimum.[2] For tasks with a higher risk of splashes or spills, consider additional

protective clothing.

Respiratory Protection: Use only in a well-ventilated area.[2] If engineering controls such as

fume hoods are not sufficient to maintain low airborne concentrations, a suitable respirator

should be worn.[2]

Operational and Disposal Plans
Handling and Storage Protocol:

Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible

substances and sources of ignition.[2] Keep the container tightly closed when not in use.[2]

Dispensing: When transferring the chemical, use only in a well-ventilated area, preferably

within a chemical fume hood. Avoid breathing any fumes, mists, or vapors.[2]

Use: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the

handling area.[2]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical.[2]

Disposal Plan:
Waste Collection: Collect waste material in a suitable, labeled, and closed container.[5]

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[2] Do not allow the product to enter drains, waterways, or soil.[2]

Contaminated Packaging: Contaminated packaging should be treated as the chemical itself

and disposed of accordingly.[5]
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Regulations: All disposal activities must be in accordance with local, state, and federal

regulations.[2]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[2]

In Case of Skin Contact: Immediately flush the skin with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[2] Seek medical attention if irritation

occurs.[2]

In Case of Eye Contact: Immediately rinse the eyes cautiously with water for several

minutes.[2] Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[2]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[2]

Spill Response Workflow:
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Chemical Spill Response Workflow

Initial Actions

Assessment & Containment
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Place in a Labeled,
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Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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